Cas no 78103-67-0 (2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]-)
![2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]- structure](https://www.kuujia.com/scimg/cas/78103-67-0x500.png)
78103-67-0 structure
Product name:2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]-
2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]-
- 1-(2,4-dinitrophenyl)sulfanylnaphthalen-2-amine
- DTXSID00822704
- 78103-67-0
- 1-[(2,4-Dinitrophenyl)sulfanyl]naphthalen-2-amine
-
- Inchi: InChI=1S/C16H11N3O4S/c17-13-7-5-10-3-1-2-4-12(10)16(13)24-15-8-6-11(18(20)21)9-14(15)19(22)23/h1-9H,17H2
- InChI Key: FYOAJYWKHFEJDQ-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CC(=C2SC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])N
Computed Properties
- Exact Mass: 341.04702701g/mol
- Monoisotopic Mass: 341.04702701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 143Ų
- XLogP3: 4.2
2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]- Related Literature
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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